![molecular formula C11H12BrNO B8442682 N-[(3-bromophenyl)methyl]cyclopropanecarboxamide](/img/structure/B8442682.png)
N-[(3-bromophenyl)methyl]cyclopropanecarboxamide
Cat. No. B8442682
M. Wt: 254.12 g/mol
InChI Key: AUEDICDXPYXRJH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07629340B2
Procedure details
3-Bromo-benzylamine hydrochloride (437.3 mg, 2.0 mmol) was dissolved in dichloromethane (15 mL), and the solution was cooled to 0° C. DIEA (688.0 μL, 3.9 mmol) was then added, and the reaction was stirred at 0° C. for 5 minutes. Then cyclopropanecarbonyl chloride (180.0 μL, 2.3 mmol) was added, and the reaction was stirred at 0° C. for 20 minutes. The reaction was quenched with distilled water, and the solvents were removed. The resulting mixture was redissolved in DMF (10 mL) and purified by reverse phase HPLC to give the desired product.
Name
Identifiers
|
REACTION_CXSMILES
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Cl.[Br:2][C:3]1[CH:4]=[C:5]([CH:8]=[CH:9][CH:10]=1)[CH2:6][NH2:7].CCN(C(C)C)C(C)C.[CH:20]1([C:23](Cl)=[O:24])[CH2:22][CH2:21]1>ClCCl>[Br:2][C:3]1[CH:4]=[C:5]([CH:8]=[CH:9][CH:10]=1)[CH2:6][NH:7][C:23]([CH:20]1[CH2:22][CH2:21]1)=[O:24] |f:0.1|
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Inputs
Step One
|
Name
|
|
|
Quantity
|
437.3 mg
|
|
Type
|
reactant
|
|
Smiles
|
Cl.BrC=1C=C(CN)C=CC1
|
|
Name
|
|
|
Quantity
|
15 mL
|
|
Type
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solvent
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Smiles
|
ClCCl
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Step Two
|
Name
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|
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Quantity
|
688 μL
|
|
Type
|
reactant
|
|
Smiles
|
CCN(C(C)C)C(C)C
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Step Three
|
Name
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|
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Quantity
|
180 μL
|
|
Type
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reactant
|
|
Smiles
|
C1(CC1)C(=O)Cl
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Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
0 °C
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Stirring
|
Type
|
CUSTOM
|
|
Details
|
the reaction was stirred at 0° C. for 5 minutes
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
STIRRING
|
Type
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STIRRING
|
|
Details
|
the reaction was stirred at 0° C. for 20 minutes
|
|
Duration
|
20 min
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The reaction was quenched with distilled water
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the solvents were removed
|
DISSOLUTION
|
Type
|
DISSOLUTION
|
|
Details
|
The resulting mixture was redissolved in DMF (10 mL)
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
purified by reverse phase HPLC
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
